Cas no 1261915-35-8 (2-methoxy-3-(2-phenylmethoxyphenyl)benzoic Acid)

• Product Name: 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic Acid
• CAS No: 1261915-35-8
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• MDL: MFCD18322845
• CID: 1219313
• PubChem ID: 53228665
• Update Time: 2025-06-11

2-methoxy-3-(2-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic Acid
• 3-(2-BENZYLOXYPHENYL)-2-METHOXYBENZOIC ACID
• 1261915-35-8
• 2'-(Benzyloxy)-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Benzyloxyphenyl)-2-methoxybenzoic acid, 95%
• MFCD18322845
• DTXSID70692198

• MDL： MFCD18322845
• Inchi： 1S/C21H18O4/c1-24-20-17(11-7-12-18(20)21(22)23)16-10-5-6-13-19(16)25-14-15-8-3-2-4-9-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： YLTNIEGYKKHRFS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 334.121
• Monoisotopic Mass: 334.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 4.5

Additional information on 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic Acid

2-Methoxy-3-(2-Phenylmethoxyphenyl)Benzoic Acid: A Comprehensive Overview

2-Methoxy-3-(2-phenylmethoxyphenyl)benzoic acid, with the CAS number 1261915-35-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with methoxy and phenylmethoxy groups. The presence of these substituents imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The synthesis of 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid involves a series of intricate organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient construction of this compound, reducing reaction times and improving yield. The structural elucidation of this compound has been achieved through various spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular formula and purity.

One of the most promising aspects of 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid lies in its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets, including kinase enzymes and nuclear receptors. For instance, research published in 2023 highlighted its inhibitory effects on the Janus kinase (JAK) family, which plays a critical role in inflammatory diseases such as rheumatoid arthritis and psoriasis. These findings suggest that this compound could serve as a foundation for developing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid has shown potential in the field of material science. Its aromatic structure and electron-donating substituents make it a candidate for use in organic electronics, particularly in the development of conductive polymers and light-emitting diodes (LEDs). Recent studies have explored its ability to enhance charge transport properties in polymer blends, offering new possibilities for advanced electronic devices.

The environmental impact of 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with results indicating moderate degradation rates under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, 2-methoxy-3-(2-phenylmethoxyphenyl)benzoic acid, CAS number 1261915-35-8, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing both medical treatments and technological innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to the scientific community.